Cas no 1089534-21-3 (2-phenyl-N-[2-(piperidin-1-yl)phenyl]ethene-1-sulfonamide)

• Product Name: 2-phenyl-N-[2-(piperidin-1-yl)phenyl]ethene-1-sulfonamide
• CAS No: 1089534-21-3
• MF: C₁₉H₂₂N₂O₂S
• MW: 342.455183506012
• CID: 5681241
• PubChem ID: 8193426
• Update Time: 2025-06-21

2-phenyl-N-[2-(piperidin-1-yl)phenyl]ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26583780
• 1089534-21-3
• 2-phenyl-N-[2-(piperidin-1-yl)phenyl]ethene-1-sulfonamide
• Z45692865

• Inchi： 1S/C19H22N2O2S/c22-24(23,16-13-17-9-3-1-4-10-17)20-18-11-5-6-12-19(18)21-14-7-2-8-15-21/h1,3-6,9-13,16,20H,2,7-8,14-15H2/b16-13+
• InChI Key： LQULQAWLQXXFPM-DTQAZKPQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1=CC=CC=C1N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 342.14019912g/mol
• Monoisotopic Mass: 342.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-phenyl-N-[2-(piperidin-1-yl)phenyl]ethene-1-sulfonamide

Introduction to Compound with CAS No. 1089534-21-3 and Product Name: 2-phenyl-N-[2-(piperidin-1-yl)phenyl]ethene-1-sulfonamide

The compound with the CAS number 1089534-21-3 and the product name 2-phenyl-N-[2-(piperidin-1-yl)phenyl]ethene-1-sulfonamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both phenyl and piperidinyl groups in its framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules that incorporate heterocyclic structures, such as piperidine, to enhance binding affinity and selectivity. The 2-phenyl-N-[2-(piperidin-1-yl)phenyl]ethene-1-sulfonamide molecule exemplifies this trend by integrating a piperidinyl moiety, which is known for its ability to modulate biological pathways. This structural feature is particularly relevant in the context of contemporary research aimed at developing novel therapeutics for neurological disorders, where piperidine derivatives have shown considerable promise.

The sulfonamide functional group is another key aspect of this compound that contributes to its pharmacological potential. Sulfonamides are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfonamide group into the 2-phenyl-N-[2-(piperidin-1-yl)phenyl]ethene backbone enhances the compound's ability to interact with biological targets, thereby increasing its therapeutic efficacy. This combination of structural elements makes the compound a compelling subject for further investigation.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The 2-phenyl-N-[2-(piperidin-1-yl)phenyl]ethene-1-sulfonamide molecule, with its complex architecture, embodies this principle by offering a unique scaffold that can be modified to explore various pharmacological profiles. Researchers have been particularly interested in how modifications to the phenyl rings and the piperidinyl group can influence the compound's interactions with enzymes and receptors. This has led to the development of libraries of derivatives that are being screened for their potential therapeutic applications.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the intersection of innovation and precision in modern chemical research. The process requires careful control of reaction conditions to ensure high yield and purity. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to confirm the structural integrity of the final product. These techniques provide invaluable insights into the compound's molecular structure, which is crucial for understanding its biological behavior.

In terms of biological activity, preliminary studies on 2-phenyl-N-[2-(piperidin-1-yl)phenyl]ethene-1-sulfonamide have shown promising results in vitro. The compound has demonstrated interactions with several key targets relevant to neurological disorders, including ion channels and G protein-coupled receptors (GPCRs). These interactions are mediated by the phenyl and piperidinyl groups, which are capable of binding to specific pockets on these targets. Such findings suggest that this compound could serve as a lead molecule for the development of new treatments for conditions like epilepsy and neurodegenerative diseases.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been utilized to predict how 2-phenyl-N-[2-(piperidin-1-yl)phenyl]ethene-1-sulfonamide interacts with its biological targets at an atomic level. These simulations help researchers identify potential binding sites and optimize the compound's structure for improved efficacy and reduced side effects. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and bring new therapies to market more efficiently.

Future directions in the research of 2-phenyl-N-[2-(piperidin-1-yl)phenyl]ethene-1-sulfonamide include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy in vivo. These studies are essential for determining whether the compound can transition from laboratory research to clinical application. Additionally, researchers are investigating ways to enhance the bioavailability of this molecule through structural modifications or formulation strategies.

The broader implications of this research extend beyond individual compounds like 1089534-21-3. They contribute to our understanding of how molecular structure influences biological activity, which is fundamental to rational drug design. As our knowledge base grows, so does our ability to create more targeted and effective therapeutics. This compound serves as a testament to the power of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing medical science.

In conclusion,1089534-21-3and 2-ph eny l-N-[ 2 - ( p iper id i ne - 1 - yl ) ph en y l ] eth ene - 1 - sulf on am ide represent a significant step forward in pharmaceutical innovation. Their unique structural features make them attractive candidates for further exploration in drug development. With continued research and development,this com pound holds promise fo r improv ing hum an he alth by providing n ew therapeutic op tions fo r chal lenging medical co ndit ions .